Cas no 1261976-34-4 (2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid)

• Product Name: 2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid
• CAS No: 1261976-34-4
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18320841
• CID: 2622089
• PubChem ID: 53226740
• Update Time: 2025-10-31

2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• A1-100854
• 2-(4-CHLORO-2-METHYLPHENYL)-4-FLUOROBENZOIC ACID
• 4'-Chloro-5-fluoro-2'-methyl-[1,1'-biphenyl]-2-carboxylic acid
• MFCD18320841
• 4'-Chloro-5-fluoro-2'-methyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID90690358
• 2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95%
• 1261976-34-4
• 2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid

• MDL： MFCD18320841
• Inchi： 1S/C14H10ClFO2/c1-8-6-9(15)2-4-11(8)13-7-10(16)3-5-12(13)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： ZOPBSDSCPDYEBR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1C=C(C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 264.0353354Da
• Monoisotopic Mass: 264.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid

Introduction to 2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic Acid (CAS No. 1261976-34-4)

2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 1261976-34-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural and functional properties. The presence of both chloro and fluoro substituents in its aromatic ring system imparts distinct chemical reactivity and biological potential, making it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of 2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid consists of a benzoic acid core substituted with a 4-chloro-2-methylphenyl group at the 2-position and a fluorine atom at the 4-position. This specific arrangement of functional groups enhances its interaction with biological targets, potentially leading to novel pharmacological effects. The chloro group, in particular, is known to increase lipophilicity and metabolic stability, while the fluoro substituent can modulate electronic properties and binding affinity. These features make the compound an attractive scaffold for designing new therapeutic agents.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that such compounds exhibit properties ranging from anti-inflammatory and analgesic effects to anticancer and antimicrobial activities. The structural features of 2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid suggest that it may possess similar beneficial effects, although further research is needed to fully elucidate its potential.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The specific arrangement of substituents allows for precise tuning of its pharmacokinetic and pharmacodynamic properties. For instance, the chloro group can enhance binding to certain enzymes or receptors, while the fluoro atom can improve solubility and bioavailability. These characteristics are particularly important in drug design, where optimizing these parameters can significantly improve therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between 2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid and various biological targets. These simulations have revealed promising insights into its potential mechanisms of action, suggesting that it may interfere with key signaling pathways involved in diseases such as cancer and inflammation.

The synthesis of 2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid presents unique challenges due to the complexity of its molecular structure. However, modern synthetic methodologies have made significant progress in addressing these challenges. Researchers have developed efficient multi-step synthetic routes that allow for high yields and purity levels. These advancements are crucial for ensuring that subsequent biological evaluations are conducted using high-quality material.

In conclusion, 2-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid (CAS No. 1261976-34-4) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and predicted biological activities make it an attractive candidate for further research. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in developing innovative therapies for various diseases.